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Compound of Interest

Compound Name: N-Acetylhomopiperazine

Cat. No.: B1334681

N-Acetylhomopiperazine: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Acetylhomopiperazine, also known by its IUPAC name 1-(1,4-diazepan-1-yl)ethanone, is a
heterocyclic organic compound. It is a derivative of homopiperazine, a seven-membered ring
containing two nitrogen atoms at positions 1 and 4. The acetylation of one of these nitrogen
atoms yields N-acetylhomopiperazine. This compound serves as a crucial intermediate in the
synthesis of various pharmaceutical agents, highlighting its significance in medicinal chemistry
and drug development. This technical guide provides a detailed overview of the chemical
properties, structure, synthesis, and analysis of N-acetylhomopiperazine.

Chemical Structure and Properties

The chemical structure of N-acetylhomopiperazine consists of a seven-membered diazepane
ring with an acetyl group attached to one of the nitrogen atoms.

Chemical Structure:
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structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1334681#n-acetylhomopiperazine-chemical-
properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4/ 4 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1334681?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1334681?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

